Cas no 27258-21-5 (3,5-dibromo-4-chloro-1H-pyrazole)

• Product Name: 3,5-dibromo-4-chloro-1H-pyrazole
• CAS No: 27258-21-5
• MF: C₃HBr₂ClN₂
• MW: 260.3144
• CID: 5082368
• Update Time: 2022-06-06

3,5-dibromo-4-chloro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-chloro-1H-pyrazole

• Inchi： 1S/C3HBr2ClN2/c4-2-1(6)3(5)8-7-2/h(H,7,8)
• InChI Key： ATCYERRRANKPPS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=NN1[H])Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.4
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7